4-Methoxy-6-nitro-quinazoline

• IUPAC Name: 4-methoxy-6-nitroquinazoline
• InChI: InChI=1S/C9H7N3O3/c1-15-9-7-4-6(12(13)14)2-3-8(7)10-5-11-9/h2-5H,1H3
• InChI Key: BYZCOUGYECTJEQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=NC2=C1C=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C9H7N3O3
• Molecular Weight: 205.17 g/mol

Description

4-Methoxy-6-nitro-quinazoline is a useful research compound. Its molecular formula is C9H7N3O3 and its molecular weight is 205.17 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Tubulin-Polymerization Inhibitors : Quinazoline derivatives, such as 4-(N-cycloamino)phenylquinazolines, have been identified as promising tubulin-polymerization inhibitors targeting the colchicine site, demonstrating potential antitumor activity (Wang et al., 2014).

• Antitumor Activity : Some 4-(3′-chlorophenylamino)-6-methoxy quinazoline derivatives exhibit antitumor activity against Bcap-37 cells in vitro (Ouyang Gui-ping, 2012).

• Antimicrobial, Analgesic, and Anti-Inflammatory Properties : Quinazoline derivatives synthesized in recent studies have shown promising antimicrobial, analgesic, and anti-inflammatory properties (Dash et al., 2017).

• Inhibition of cGMP-PDE : 6-substitution on quinazoline derivatives is essential for potent and selective inhibition of cyclic GMP phosphodiesterase (cGMP-PDE), which is significant for dilating coronary arteries and acting as a selective cGMP-PDE inhibitor (Takase et al., 1994).

• Blocking Bone Cancer Cell Proliferation : A new heterocyclic compound, potentially including quinazoline derivatives, effectively blocks bone cancer cell proliferation and induces apoptosis by up-regulating reactive oxygen species (ROS) genes expression (Lv & Yin, 2019).

• Electrosynthesis of Quinazolin-4-ones : A sustainable method for the electrosynthesis of 1H-1-hydroxy-quinazolin-4-ones from nitro starting materials has been developed, showing high yields and potential for preparative applications (Koleda et al., 2023).

• Antibacterial Activity : New heterocyclic derivatives from 4-methoxy-2-nitroaniline have shown promising antibacterial activity against various bacteria (Mezaal & Adnan, 2021).